4-chloro-3-ethynyl-2-methoxypyridine
Overview
Description
4-Chloro-3-ethynyl-2-methoxypyridine (4-CE2MP) is an organic compound consisting of a pyridine ring with an ethynyl and a chloro substituent at the 4-position and a methoxy substituent at the 2-position. It is a colorless solid that is soluble in polar organic solvents and has a melting point of 144-146 °C. It is an important intermediate in the synthesis of other compounds and is used in a variety of scientific research applications.
Scientific Research Applications
4-chloro-3-ethynyl-2-methoxypyridine is widely used in scientific research as a starting material for the synthesis of other compounds. It has been used in the synthesis of pyridines, pyridazinones, pyridones, and other heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
4-chloro-3-ethynyl-2-methoxypyridine is an electrophilic reagent and its reactivity is determined by its electron-withdrawing chloro substituent at the 4-position. This substituent increases the electrophilicity of the pyridine ring and promotes the reaction with nucleophiles. The reaction proceeds through a nucleophilic addition of the nucleophile to the electrophilic pyridine ring to form a new carbon-carbon bond.
Biochemical and Physiological Effects
This compound has not been tested for its biochemical or physiological effects. However, its structural similarity to other compounds suggests that it may have similar effects. For example, 4-chloro-3-ethynylpyridine, which lacks the methoxy substituent, has been found to have anticonvulsant and antinociceptive effects in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-3-ethynyl-2-methoxypyridine in lab experiments include its availability, low cost, and ease of synthesis. It is also non-toxic, making it a safe reagent to use in the lab. The main limitation of using this compound is that it is an electrophilic reagent and its reactivity is determined by its electron-withdrawing chloro substituent at the 4-position. This means that it can only react with nucleophiles, which limits its reactivity.
Future Directions
Future research on 4-chloro-3-ethynyl-2-methoxypyridine should focus on its potential applications in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Additionally, further research should be conducted to investigate its biochemical and physiological effects. Finally, research should be conducted to explore the potential of using this compound in other lab experiments, such as catalysis and polymerization.
Synthesis Methods
4-chloro-3-ethynyl-2-methoxypyridine can be synthesized by the reaction of 4-chloropyridine with ethynylmagnesium bromide in the presence of tert-butyl hydroperoxide. The reaction is carried out in a polar aprotic solvent, such as dimethylformamide, at a temperature of 0-5 °C. The reaction yields this compound in a yield of up to 90%.
properties
IUPAC Name |
4-chloro-3-ethynyl-2-methoxypyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c1-3-6-7(9)4-5-10-8(6)11-2/h1,4-5H,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVROFEDDLSLWPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1C#C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001278294 | |
Record name | Pyridine, 4-chloro-3-ethynyl-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001278294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256811-59-2 | |
Record name | Pyridine, 4-chloro-3-ethynyl-2-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256811-59-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 4-chloro-3-ethynyl-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001278294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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